Cas no 41051-18-7 (Ethyl 3-oxo-4-phenoxybutanoate)

Ethyl 3-oxo-4-phenoxybutanoate is a versatile ester compound characterized by its keto and phenoxy functional groups, making it valuable in organic synthesis and pharmaceutical applications. Its structure allows for reactivity in condensation and nucleophilic addition reactions, serving as a key intermediate in the preparation of heterocyclic compounds and fine chemicals. The ethyl ester group enhances solubility in organic solvents, facilitating purification and handling. The phenoxy moiety contributes to its utility in designing bioactive molecules. This compound is typically employed in controlled environments due to its sensitivity to hydrolysis and oxidation. Proper storage under inert conditions is recommended to maintain stability.

Ethyl 3-oxo-4-phenoxybutanoate structure

41051-18-7 structure

Product Name:Ethyl 3-oxo-4-phenoxybutanoate

CAS No:41051-18-7

MF:C₁₂H₁₄O₄

MW:222.237164020538

CID:332135

Update Time:2025-06-22

Ethyl 3-oxo-4-phenoxybutanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-oxo-4-phenoxybutanoate
- Butanoic acid,3-oxo-4-phenoxy-, ethyl ester
- ethyl 3-oxo-4-phenoxybutanoate(SALTDATA: FREE)
- ethyl 3-oxo-4-phenoxybutyrate
- 3-Oxo-4-Phenoxy-Butyric Acid Ethyl Ester
- 4-Phenoxy-acetessigsaeure-aethylester
- 4-Phenoxyacetessigsaeure-ethylester
- 4-phenoxy-acetoacetic acid ethyl ester
- AC1MI2NJ
- AC1Q34NO
- Ambcb4002004
- CTK4I4202
- ethyl 4-phenoxyacetoacetate
- Ethyl 4-Phenyloxy-3-oxobutanoate
- SureCN6064895
- Inchi： 1S/C12H14O4/c1-2-15-12(14)8-10(13)9-16-11-6-4-3-5-7-11/h3-7H,2,8-9H2,1H3
- InChI Key： SEZPICVFXSJZBS-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CC(CC(=O)OCC)=O

Computed Properties

Exact Mass: 222.08922
Monoisotopic Mass: 222.089209
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6

Experimental Properties

Density: 1.13
Boiling Point: 315.2°Cat760mmHg
Flash Point: 136.7°C
Refractive Index: 1.5
PSA: 52.6

Ethyl 3-oxo-4-phenoxybutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B442090-50mg	ethyl 3-oxo-4-phenoxybutanoate	41051-18-7		50mg	$ 50.00	2022-06-07
TRC	B442090-100mg	ethyl 3-oxo-4-phenoxybutanoate	41051-18-7		100mg	$ 65.00	2022-06-07
TRC	B442090-500mg	ethyl 3-oxo-4-phenoxybutanoate	41051-18-7		500mg	$ 230.00	2022-06-07
eNovation Chemicals LLC	Y1259792-1g	Butanoic acid,3-oxo-4-phenoxy-, ethyl ester	41051-18-7	95%	1g	$175	2024-06-07
eNovation Chemicals LLC	Y1259792-500mg	Butanoic acid,3-oxo-4-phenoxy-, ethyl ester	41051-18-7	95%	500mg	$150	2024-06-07
eNovation Chemicals LLC	Y1259792-5g	Butanoic acid,3-oxo-4-phenoxy-, ethyl ester	41051-18-7	95%	5g	$490	2024-06-07
A2B Chem LLC	AD30754-1g	Ethyl 3-oxo-4-phenoxybutanoate	41051-18-7	95%	1g	$118.00	2024-04-20
1PlusChem	1P0073TU-1g	Butanoic acid,3-oxo-4-phenoxy-, ethyl ester	41051-18-7	95%	1g	$313.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1192731-1g	Ethyl 3-oxo-4-phenoxybutanoate	41051-18-7	98%	1g	￥818.00	2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1192731-5g	Ethyl 3-oxo-4-phenoxybutanoate	41051-18-7	98%	5g	￥2486.00	2024-05-14